Propiconazole-d7
Propiconazole-d7
Brand Name:
Vulcanchem
CAS No.:
1246818-14-3
VCID:
VC0030541
InChI:
InChI=1S/C15H17Cl2N3O2/c1-2-3-12-7-21-15(22-12,8-20-10-18-9-19-20)13-5-4-11(16)6-14(13)17/h4-6,9-10,12H,2-3,7-8H2,1H3/i1D3,2D2
SMILES:
CCCC1COC(O1)(CN2C=NC=N2)C3=C(C=C(C=C3)Cl)Cl
Molecular Formula:
C₁₅H₁₀D₇Cl₂N₃O₂
Molecular Weight:
349.26
Propiconazole-d7
CAS No.: 1246818-14-3
Reference Standards
VCID: VC0030541
Molecular Formula: C₁₅H₁₀D₇Cl₂N₃O₂
Molecular Weight: 349.26
| CAS No. | 1246818-14-3 |
|---|---|
| Product Name | Propiconazole-d7 |
| Molecular Formula | C₁₅H₁₀D₇Cl₂N₃O₂ |
| Molecular Weight | 349.26 |
| IUPAC Name | 1-[[2-(2,4-dichlorophenyl)-4-(2,2,3,3,3-pentadeuteriopropyl)-1,3-dioxolan-2-yl]methyl]-1,2,4-triazole |
| Standard InChI | InChI=1S/C15H17Cl2N3O2/c1-2-3-12-7-21-15(22-12,8-20-10-18-9-19-20)13-5-4-11(16)6-14(13)17/h4-6,9-10,12H,2-3,7-8H2,1H3/i1D3,2D2 |
| SMILES | CCCC1COC(O1)(CN2C=NC=N2)C3=C(C=C(C=C3)Cl)Cl |
| Synonyms | 1-[[2-(2,4-Dichlorophenyl)-4-(propyl-d7)-1,3-dioxolan-2-yl]methyl]-1H-1,2,4-triazole; Bamper-d7; Bamper 25EC-d7; Binghuanzuo-d7; Desmel-d7; Dhan-d7; Proconazole-d7; Radar-d7; Tilt-d7; Wocosen-d7; Wocosin 50TK-d7; |
| PubChem Compound | 129318213 |
| Last Modified | Nov 11 2021 |
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